(R)-4-(4-Aminobenzyl)oxazolidin-2-one
Overview
Description
(R)-4-(4-Aminobenzyl)oxazolidin-2-one, also known as 4-Aminobenzyloxazolidin-2-one, is a synthetic organic compound that is used in a variety of scientific research applications. It is a versatile molecule that is used in the synthesis of peptides, peptidomimetics, and other organic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. This compound has a wide range of biochemical and physiological effects, and has several advantages and limitations for laboratory experiments.
Scientific Research Applications
Pharmaceutical Research
®-4-(4-Aminobenzyl)oxazolidin-2-one is a compound with potential applications in pharmaceutical research. It can serve as an intermediate in the synthesis of various pharmaceutical agents. For instance, its structure is closely related to oxazolidinone antibiotics, which are used to treat infections caused by Gram-positive bacteria .
Chiral Synthesis
The compound’s chiral nature makes it valuable for use in asymmetric synthesis, a method used to produce chiral molecules that can have different biological activities depending on their orientation. This is particularly important in the development of new drugs, where the ®-enantiomer of a molecule may be more effective or less toxic than the (S)-enantiomer .
Material Science
In material science, ®-4-(4-Aminobenzyl)oxazolidin-2-one could be explored for creating polymers with specific optical properties. Chiral compounds can impart unique characteristics to materials, such as the ability to rotate polarized light, which is valuable in the production of advanced optical devices .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry to calibrate instruments or to develop new analytical methods. Its well-defined structure and properties make it suitable for use in high-performance liquid chromatography (HPLC) and other chromatographic techniques .
Agrochemical Research
In agrochemical research, ®-4-(4-Aminobenzyl)oxazolidin-2-one might be used to synthesize new compounds with herbicidal or pesticidal activities. The development of such compounds is crucial for improving crop protection and management .
Neurological Studies
The aminobenzyl group in the compound’s structure suggests potential applications in neurological studies. It could be used to design molecules that interact with neural receptors or enzymes, contributing to the understanding of brain function and the treatment of neurological disorders .
Catalysis
®-4-(4-Aminobenzyl)oxazolidin-2-one may act as a ligand in catalysis, particularly in reactions that require chiral catalysts. Such catalysts are essential for producing enantiomerically pure substances in a cost-effective and environmentally friendly manner .
Bioconjugation
The compound’s reactive groups make it a candidate for bioconjugation techniques, where it could be used to attach biomolecules to various surfaces or to each other. This has applications in the development of biosensors, drug delivery systems, and diagnostic tools .
properties
IUPAC Name |
(4R)-4-[(4-aminophenyl)methyl]-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c11-8-3-1-7(2-4-8)5-9-6-14-10(13)12-9/h1-4,9H,5-6,11H2,(H,12,13)/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNAVSKJKDPLWBD-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)O1)CC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](NC(=O)O1)CC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426808 |
Source
|
| Record name | (R)-4-(4-Aminobenzyl)oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60426808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-(4-Aminobenzyl)oxazolidin-2-one | |
CAS RN |
262857-90-9 |
Source
|
| Record name | (R)-4-(4-Aminobenzyl)oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60426808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (4R)-4-[(4-aminophenyl)methyl]-2-Oxazolidinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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